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Compound of Interest

Compound Name: (S)-SAR131675

Cat. No.: B15577059 Get Quote

Essential Safety and Logistical Information for the Disposal of (S)-SAR131675

(S)-SAR131675 is a potent and selective VEGFR-3 inhibitor used in research. While the Safety

Data Sheet (SDS) from Cayman Chemical states that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS), it is crucial to handle it with

care as the long-term toxicological properties may not be fully known. Therefore, it is best

practice to treat (S)-SAR131675 and any contaminated materials as hazardous chemical

waste.[1][2] This guide provides step-by-step procedures for the proper disposal of (S)-
SAR131675 to ensure laboratory safety and regulatory compliance.

I. Personal Protective Equipment (PPE) and Handling
Precautions
Before beginning any disposal procedures, it is imperative to wear appropriate personal

protective equipment (PPE) to minimize exposure.

Gloves: Use chemical-resistant gloves.[2]

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Lab Coat: A standard laboratory coat is required.[2]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[2]
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Always handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of any dust or aerosols.[3] Avoid direct contact with skin, eyes, and clothing.[3]

II. Waste Segregation and Containment
Proper segregation of waste at the point of generation is critical to prevent accidental chemical

reactions and ensure compliant disposal.[1]

Solid Waste:

Place unused or expired (S)-SAR131675 powder, along with any contaminated solids

such as weighing paper, pipette tips, and gloves, into a designated, durable, and sealable

hazardous waste container.[1]

Liquid Waste:

Collect all solutions containing (S)-SAR131675 in a dedicated, leak-proof, and shatter-

resistant hazardous waste container.[1]

Sharps Waste:

Any contaminated needles or other sharps must be disposed of in a designated sharps

container that is puncture-resistant and clearly labeled as hazardous waste.

III. Labeling and Storage
Accurate and clear labeling of all waste containers is a critical step in the disposal process.

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

[1]

The full chemical name, "(S)-SAR131675," must be listed as a component.[1]

Note the date of waste accumulation on the label.[1]

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.[1]
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IV. Decontamination and Spill Cleanup
Decontamination: Surfaces and equipment that have come into contact with (S)-SAR131675
should be decontaminated. A common procedure involves wiping surfaces with a suitable

solvent (e.g., 70% ethanol) followed by a cleaning agent. All cleaning materials must be

disposed of as hazardous waste.[1]

Spill Cleanup: In the event of a spill, contain the spill using a chemical spill kit. For liquid

spills, use an inert absorbent material. For solid spills, carefully sweep or scoop the material

to avoid creating dust. All cleanup materials must be collected and disposed of as hazardous

chemical waste.[4]

V. Final Disposal
Do not dispose of (S)-SAR131675 or any contaminated materials down the drain or in the

regular trash.[1][2]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]
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Waste Stream
Recommended Disposal
Method

Container Type

Unused/Expired (S)-

SAR131675 (Solid)

Treat as hazardous chemical

waste.

Sealed, labeled hazardous

waste container.

Solutions containing (S)-

SAR131675

Treat as hazardous chemical

waste.

Leak-proof, labeled hazardous

waste container.

Contaminated Labware (vials,

pipette tips)

Treat as hazardous chemical

waste.

Sealed, labeled hazardous

waste container.

Contaminated PPE (gloves,

etc.)

Treat as hazardous chemical

waste.

Sealed, labeled hazardous

waste container.

Contaminated Sharps
Treat as hazardous sharps

waste.

Puncture-resistant, labeled

sharps container.

Spill Cleanup Materials
Treat as hazardous chemical

waste.

Sealed, labeled hazardous

waste container.
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Waste Generation & Segregation

Containment & Labeling

Storage & Disposal

Unused (S)-SAR131675

Solid Hazardous Waste Container

Contaminated Labware & PPE Solutions with (S)-SAR131675

Liquid Hazardous Waste Container

Label Container:
'Hazardous Waste'
'(S)-SAR131675'

Date

Store in Designated Satellite
Accumulation Area

Contact EHS or Licensed
Waste Disposal Contractor

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (S)-SAR131675.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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